ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE

• IUPAC Name: ethyl 2-[4-(difluoromethyl)-3-methyl-6-(4-methylphenyl)pyrazolo[3,4-b]pyridin-1-yl]acetate
• InChI: InChI=1S/C19H19F2N3O2/c1-4-26-16(25)10-24-19-17(12(3)23-24)14(18(20)21)9-15(22-19)13-7-5-11(2)6-8-13/h5-9,18H,4,10H2,1-3H3
• InChI Key: DKIDXHKFHWNOON-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C(=N1)C)C(=CC(=N2)C3=CC=C(C=C3)C)C(F)F
• Molecular Formula: C19H19F2N3O2
• Molecular Weight: 359.4 g/mol

Description

ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE is a complex organic compound belonging to the pyrazolopyridine family This compound is characterized by its unique structure, which includes a difluoromethyl group, a methylphenyl group, and an ethyl acetate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE typically involves multiple steps, starting from readily available starting materials. One common approach is the condensation of 5-aminopyrazoles with α-oxoketene dithioacetals, followed by further functionalization to introduce the difluoromethyl and methylphenyl groups . The reaction conditions often involve the use of trifluoracetic acid as a catalyst and glacial acetic acid as a solvent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. The reaction conditions are carefully controlled to minimize impurities and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile or electrophile used.

Scientific Research Applications

ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, the compound is investigated for its potential as a bioactive molecule.

Medicine: The compound is explored for its potential medicinal properties, including its ability to act as an inhibitor of specific enzymes or receptors.

Industry: In industrial applications, the compound is used in the development of new materials and chemicals.

Mechanism of Action

The mechanism of action of ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE involves its interaction with specific molecular targets. The compound’s structure allows it to bind to certain enzymes or receptors, inhibiting their activity and leading to various biological effects . The difluoromethyl and methylphenyl groups play a crucial role in its binding affinity and specificity .

Comparison with Similar Compounds

ETHYL 2-[4-(DIFLUOROMETHYL)-3-METHYL-6-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE can be compared with other pyrazolopyridine derivatives, such as:

Pyrazolo[3,4-b]pyridine derivatives: These compounds share a similar core structure but differ in their substituents, leading to variations in their chemical and biological properties.

Imidazo[1,2-a]pyridine derivatives: These compounds have a similar fused ring system but with different nitrogen positions, resulting in distinct properties and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer unique chemical reactivity and biological activity.